Cas no 260788-97-4 (Ethanamine,2-[[(2,4,6-trimethylphenyl)methyl]thio]-)

• Product Name: Ethanamine,2-[[(2,4,6-trimethylphenyl)methyl]thio]-
• CAS No: 260788-97-4
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 247312
• PubChem ID: 2737440
• Update Time: 2025-04-19

Ethanamine,2-[[(2,4,6-trimethylphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2-[[(2,4,6-trimethylphenyl)methyl]thio]-
• 2-[(2,4,6-trimethylphenyl)methylsulfanyl]ethanamine
• 2-(2,4,6-Trimethylbenzylthio)ethylamine +
• 2-[(MESITYLMETHYL)THIO]ETHYLAMINE
• AC1MC7BH
• AG-E-81147
• CTK4F7035
• OR018308
• DTXSID10372063
• SCHEMBL11744834
• 2-Aminoethyl 2,4,6-trimethylbenzyl sulphide 95%+
• AKOS009157943
• 260788-97-4

• Inchi： 1S/C12H19NS/c1-9-6-10(2)12(11(3)7-9)8-14-5-4-13/h6-7H,4-5,8,13H2,1-3H3
• InChI Key： QLTKTNZOICIYRL-UHFFFAOYSA-N
• SMILES： S(CCN)CC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 209.12397
• Monoisotopic Mass: 209.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.02